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Compound of Interest

Compound Name:
Dimethyl 2,3-

naphthalenedicarboxylate

Cat. No.: B078348 Get Quote

CAS Number: 13728-34-2

This technical guide provides an in-depth overview of Dimethyl 2,3-
naphthalenedicarboxylate, a chemical compound with significant potential in research and

development, particularly as a scaffold in medicinal chemistry. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Data
The fundamental properties of Dimethyl 2,3-naphthalenedicarboxylate are summarized in

the table below for easy reference.
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Property Value Source(s)

CAS Number 13728-34-2 [1]

IUPAC Name
Dimethyl naphthalene-2,3-

dicarboxylate
[1]

Molecular Formula C₁₄H₁₂O₄ [1]

Molecular Weight 244.24 g/mol [2]

Melting Point 52-54 °C [3]

Boiling Point 141-145 °C at 1 mmHg [3]

Synonyms

2,3-

Dicarbomethoxynaphthalene,

Dimethyl 2,3-naphthalate, 2,3-

Naphthalenedicarboxylic acid

dimethyl ester

[1]

Synthesis and Experimental Protocols
The synthesis of Dimethyl 2,3-naphthalenedicarboxylate is typically achieved through a two-

step process, beginning with the oxidation of a suitable precursor followed by esterification.

Step 1: Synthesis of 2,3-Naphthalenedicarboxylic Acid
The precursor, 2,3-naphthalenedicarboxylic acid, is synthesized via the oxidation of 2,3-

dimethylnaphthalene.

Experimental Protocol (Adapted from Organic Syntheses)[4]

Materials: 2,3-dimethylnaphthalene, Sodium dichromate dihydrate, Water, 6N Hydrochloric

acid.

Procedure:

A mixture of 2,3-dimethylnaphthalene, sodium dichromate dihydrate, and water is heated

in an autoclave at 250°C with continuous agitation for 18 hours.[4]
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After cooling and venting, the reaction mixture is transferred to a larger vessel.

The hot solution is filtered to remove the precipitated green hydrated chromium oxide.[4]

The filtrate is then acidified with 6N hydrochloric acid, leading to the precipitation of 2,3-

naphthalenedicarboxylic acid.[4]

The mixture is cooled, and the solid product is collected by filtration, washed with water,

and dried.[4]

Step 2: Fischer Esterification to Dimethyl 2,3-
Naphthalenedicarboxylate
The synthesized 2,3-naphthalenedicarboxylic acid is then converted to its dimethyl ester via

Fischer esterification.

General Experimental Protocol[5][6]

Materials: 2,3-naphthalenedicarboxylic acid, Methanol (in excess), Concentrated sulfuric acid

(catalyst), Dichloromethane, 0.6 M Sodium bicarbonate solution, Saturated sodium chloride

solution, Anhydrous magnesium sulfate.

Procedure:

2,3-naphthalenedicarboxylic acid is dissolved in a large excess of methanol in a round-

bottomed flask.

A catalytic amount of concentrated sulfuric acid is carefully added to the solution.

The mixture is heated under reflux. The reaction progress should be monitored (e.g., by

thin-layer chromatography).

Upon completion, the mixture is cooled and transferred to a separatory funnel containing

water.

The aqueous layer is extracted with dichloromethane.
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The combined organic extracts are washed sequentially with water, 0.6 M sodium

bicarbonate solution, and saturated sodium chloride solution.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude product.

Further purification can be achieved by recrystallization or column chromatography.

Applications in Drug Development and Biological
Activity
While specific studies on the direct application of Dimethyl 2,3-naphthalenedicarboxylate in

drug development are not abundant, the naphthalene core is a well-established scaffold in

medicinal chemistry. Naphthalene derivatives have been investigated for a wide array of

biological activities, most notably in the realm of anticancer research.

Naphthalene-based compounds, such as certain naphthalene diimides, have been shown to

target G-quadruplexes, which are implicated in cancer cell proliferation.[7] Other derivatives

have demonstrated cytotoxic effects against various cancer cell lines, including lung cancer

and melanoma.[8][9] The proposed mechanism of action for some of these compounds

involves the induction of apoptosis and inhibition of tubulin polymerization.[10]

The 2,3-disubstituted pattern of Dimethyl 2,3-naphthalenedicarboxylate offers a versatile

platform for chemical modification, allowing for the synthesis of a library of derivatives. These

derivatives can then be screened for various biological activities, potentially leading to the

discovery of novel therapeutic agents.

Visualizations
The following diagrams illustrate the synthesis workflow and the potential role of Dimethyl 2,3-
naphthalenedicarboxylate in the drug discovery process.
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Step 1: Synthesis of 2,3-Naphthalenedicarboxylic acid

Step 2: Esterification

2,3-dimethylnaphthalene Oxidation

Sodium dichromate,
Water, 250°C

2,3-Naphthalenedicarboxylic acid

Esterification

H₂SO₄ (cat.)

Methanol Dimethyl 2,3-naphthalenedicarboxylate

Click to download full resolution via product page

Caption: Synthesis of Dimethyl 2,3-naphthalenedicarboxylate.
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Caption: Role as a scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b078348?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078348?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

